Cas no 123846-67-3 (3-methyl-5-nitro-2-Pyridineacetonitrile)

3-Methyl-5-nitro-2-pyridineacetonitrile is a nitropyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a nitrile group and a nitro-substituted pyridine ring, makes it a versatile intermediate for constructing complex heterocyclic compounds. The electron-withdrawing nitro group enhances reactivity in nucleophilic substitution and reduction reactions, while the nitrile functionality allows further derivatization. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its ability to serve as a scaffold for pharmacophores. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined properties facilitate precise control in multi-step synthesis.

3-methyl-5-nitro-2-Pyridineacetonitrile structure

123846-67-3 structure

Product Name:3-methyl-5-nitro-2-Pyridineacetonitrile

CAS No:123846-67-3

MF:C₈H₇N₃O₂

MW:177.160081148148

CID:1102758

PubChem ID:14381144

Update Time:2025-10-15

3-methyl-5-nitro-2-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-methyl-5-nitro-2-Pyridineacetonitrile
- (3-Methyl-5-nitro-pyridin-2-yl)-acetonitrile
- 2-(3-methyl-5-nitropyridin-2-yl)acetonitrile
- 123846-67-3
- AKOS012506288
- AB64832
- DTXSID501281468
- 2-Pyridineacetonitrile, 3-methyl-5-nitro-
- MDL： MFCD11848720
- Inchi： 1S/C8H7N3O2/c1-6-4-7(11(12)13)5-10-8(6)2-3-9/h4-5H,2H2,1H3
- InChI Key： ZLJHIKPSNBXLBU-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CN=C(CC#N)C(C)=C1)=O

Computed Properties

Exact Mass: 177.053826475g/mol
Monoisotopic Mass: 177.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 82.5Å²

3-methyl-5-nitro-2-Pyridineacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029184510-1g	2-(3-Methyl-5-nitropyridin-2-yl)acetonitrile	123846-67-3	97%	1g	$492.20	2023-09-03
Cooke Chemical	BD0035048-1g	2-(3-Methyl-5-nitropyridin-2-yl)acetonitrile	123846-67-3	97%	1g	RMB 2587.20	2025-02-21
Crysdot LLC	CD11319246-1g	2-(3-Methyl-5-nitropyridin-2-yl)acetonitrile	123846-67-3	97%	1g	$460	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648111-5g	2-(3-Methyl-5-nitropyridin-2-yl)acetonitrile	123846-67-3	98%	5g	￥22500.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648111-10g	2-(3-Methyl-5-nitropyridin-2-yl)acetonitrile	123846-67-3	98%	10g	￥35857.00	2024-08-09